Cas no 2228750-60-3 (2-methoxy-2-(4-nitrophenyl)propan-1-amine)

• Product Name: 2-methoxy-2-(4-nitrophenyl)propan-1-amine
• CAS No: 2228750-60-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6283781
• PubChem ID: 165712201
• Update Time: 2025-05-24

2-methoxy-2-(4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(4-nitrophenyl)propan-1-amine
• EN300-1834518
• 2228750-60-3

• Inchi： 1S/C10H14N2O3/c1-10(7-11,15-2)8-3-5-9(6-4-8)12(13)14/h3-6H,7,11H2,1-2H3
• InChI Key： NETLLRMZTPOYRK-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-methoxy-2-(4-nitrophenyl)propan-1-amine

Research Brief on 2-Methoxy-2-(4-nitrophenyl)propan-1-amine (CAS: 2228750-60-3): Recent Advances and Applications

The compound 2-methoxy-2-(4-nitrophenyl)propan-1-amine (CAS: 2228750-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory therapies.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 2-methoxy-2-(4-nitrophenyl)propan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis method, which significantly improved the enantiomeric purity of the compound. This breakthrough is critical for its application in chiral drug development, where stereochemistry plays a pivotal role in biological activity. The study also reported that the compound exhibits promising binding affinity to serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders.

In addition to its CNS-related applications, 2-methoxy-2-(4-nitrophenyl)propan-1-amine has been investigated for its anti-inflammatory properties. A recent preclinical study demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The compound's mechanism of action appears to involve the modulation of NF-κB signaling pathways, making it a candidate for further development as an anti-inflammatory agent. Researchers have also explored its potential as a scaffold for the design of dual-acting anti-inflammatory and analgesic drugs, addressing a critical need in pain management therapeutics.

Despite these promising findings, challenges remain in the clinical translation of 2-methoxy-2-(4-nitrophenyl)propan-1-amine. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural optimization. Current efforts are focused on derivatization strategies to enhance its metabolic stability while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the development of this compound into viable drug candidates.

In conclusion, 2-methoxy-2-(4-nitrophenyl)propan-1-amine represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual potential in CNS and anti-inflammatory applications, coupled with recent synthetic advancements, positions it as a compound of significant interest for future research. Continued exploration of its pharmacological properties and optimization of its drug-like characteristics will be essential to unlock its full therapeutic potential.